Cas no 900779-70-6 ((+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene)

• Product Name: (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene
• CAS No: 900779-70-6
• MF: C₁₀H₈BrF₃
• MW: 265.069732666016
• CID: 3031775
• Update Time: 2025-10-24

(+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene
• Benzene, 1-bromo-4-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]-, rel-

• Inchi： 1S/C10H8BrF3/c11-7-3-1-6(2-4-7)8-5-9(8)10(12,13)14/h1-4,8-9H,5H2/t8-,9+/m0/s1
• InChI Key： KJTTXTPFMGWOCS-DTWKUNHWSA-N
• SMILES： C1(Br)=CC=C([C@@H]2C[C@H]2C(F)(F)F)C=C1

Additional information on (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene

Introduction to (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene (CAS No. 900779-70-6)

(+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene, with the CAS number 900779-70-6, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including a bromo-substituted benzene ring and a trans-2-(trifluoromethyl)cyclopropyl group. These structural elements contribute to its potential applications in various scientific and industrial contexts.

The synthesis of (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene typically involves multi-step reactions, often starting from readily available starting materials such as bromobenzene and trifluoromethylcyclopropane. The key steps in the synthesis include the formation of the cyclopropyl ring and the introduction of the trifluoromethyl group, followed by the final bromination step. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making the compound more accessible for research and development purposes.

In terms of its physical properties, (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene is a colorless liquid with a molecular weight of 285.03 g/mol. It exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for different applications.

The biological activity of (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene has been a focus of recent research. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. For instance, it has been reported to inhibit specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders and cancer. Additionally, its ability to modulate certain receptors makes it a potential candidate for drug development in neuropharmacology.

In the realm of medicinal chemistry, (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene has been explored as a lead compound for the development of novel therapeutic agents. Its unique structure provides a scaffold for further functionalization and optimization, allowing researchers to tailor its properties for specific therapeutic targets. Recent studies have focused on modifying the cyclopropyl and trifluoromethyl groups to enhance potency and selectivity, as well as to improve pharmacokinetic properties such as bioavailability and metabolic stability.

From an environmental perspective, the synthesis and use of (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene are subject to rigorous safety and regulatory standards. Researchers must adhere to best practices in laboratory safety and waste management to minimize environmental impact. Additionally, ongoing studies are evaluating the compound's biodegradability and potential ecological effects to ensure its safe use in various applications.

In conclusion, (+/-)-1-Bromo-4-(trans-2-(trifluoromethyl)cyclopropyl)benzene (CAS No. 900779-70-6) is a versatile compound with significant potential in both research and industrial settings. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field of chemistry.